![molecular formula C17H37N B1630859 Heptadecan-9-amine CAS No. 3241-20-1](/img/structure/B1630859.png)
Heptadecan-9-amine
Overview
Description
Heptadecan-9-amine (HDA) is a synthetic amine derived from heptadecanoic acid, a saturated fatty acid found in some animal and vegetable lipids. HDA has been studied extensively for its potential applications in various scientific and medical fields, including drug delivery, tissue engineering, and biochemistry.
Scientific Research Applications
Analytical Methods for Biogenic Amines
Biogenic amines (BAs) are important indicators of food quality, with relevance to safety and spoilage. Analytical methods such as HPLC and GC are crucial for the quantification of BAs in foods. Understanding these methods provides a foundation for potentially applying Heptadecan-9-amine in food safety analytics, emphasizing the need for precise detection and quantification techniques for amines in various matrices (Önal, 2007).
CO2 Capture by Aqueous Amines
The interaction of CO2 with aqueous organic amines illustrates the role of amines in carbon capture technologies. Computational and experimental studies on amine-based CO2 capture agents highlight the importance of understanding amine reactivity and optimizing amine structures for efficient CO2 sequestration (Yang et al., 2017).
Advanced Oxidation Processes for Amine Degradation
The degradation of nitrogen-containing compounds, including amines, via advanced oxidation processes (AOPs) addresses environmental concerns. This research outlines the potential for this compound to be involved in environmental remediation, particularly in the degradation of hazardous amines (Bhat & Gogate, 2021).
Plasma Methods for Biomolecule Immobilization
Plasma surface treatments and plasma polymerization create surfaces with reactive chemical groups, such as amines, for biomolecule immobilization. This indicates potential applications of this compound in bio-interface applications, including cell colonization and bio-specific responses (Siow et al., 2006).
Catabolism of Biogenic Amines in Pseudomonas Species
The ability of Pseudomonas species to degrade biogenic amines reveals potential biotechnological applications for this compound in microbial pathways for amine degradation. This could lead to the development of microbial strains capable of degrading or transforming this compound for industrial and environmental applications (Luengo & Olivera, 2020).
Mechanism of Action
Target of Action
Heptadecan-9-amine is a compound that has been used in the fabrication of microsupercapacitors for on-chip low power electronics . The primary targets of this compound are the graphene oxide flakes used in the fabrication of these devices .
Mode of Action
This compound interacts with its targets, the graphene oxide flakes, through a covalent bond . This interaction results in increased van der Waals adhesion between the deposited graphene oxide flakes during the spin coating process .
Biochemical Pathways
It is known that this compound plays a role in the fabrication of microsupercapacitors, which are devices that demonstrate high dynamic capacitance and power density at low charging currents .
Result of Action
The molecular and cellular effects of this compound’s action are seen in the fabrication of microsupercapacitors. The compound enhances the electrode thickness, leading to high capacitance and lower series resistance compared to devices fabricated without this compound .
Biochemical Analysis
Biochemical Properties
Heptadecan-9-amine, due to its long alkyl chain and amine group, can interact with various biomolecules. The amine group can form hydrogen bonds and ionic interactions with other molecules, while the alkyl chain can participate in hydrophobic interactions
Cellular Effects
It is known that similar long-chain alkylamines can influence cell function by integrating into cell membranes and altering their properties
Molecular Mechanism
It is known that in the context of lipid nanoparticles, this compound can interact with mRNA molecules through electrostatic interactions . The amine group in this compound can be protonated, allowing it to bind to the negatively charged backbone of mRNA
Metabolic Pathways
It is known that similar long-chain alkylamines can be metabolized in the body through processes such as oxidation and conjugation
Properties
IUPAC Name |
heptadecan-9-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H37N/c1-3-5-7-9-11-13-15-17(18)16-14-12-10-8-6-4-2/h17H,3-16,18H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLHBQRJOHIHZGQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC(CCCCCCCC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H37N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3241-20-1 | |
Record name | Heptadecan-9-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.